Ethyl 2-amino-4-(2-(trifluoromethyl)phenyl)thiophene-3-carboxylate

• IUPAC Name: ethyl 2-amino-4-[2-(trifluoromethyl)phenyl]thiophene-3-carboxylate
• InChI: InChI=1S/C14H12F3NO2S/c1-2-20-13(19)11-9(7-21-12(11)18)8-5-3-4-6-10(8)14(15,16)17/h3-7H,2,18H2,1H3
• InChI Key: AJXMAQPNFMEIEC-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=C(SC=C1C2=CC=CC=C2C(F)(F)F)N
• Molecular Formula: C14H12F3NO2S
• Molecular Weight: 315.31 g/mol

Description

Ethyl 2-amino-4-(2-(trifluoromethyl)phenyl)thiophene-3-carboxylate, also known as TAK-659, is a small molecule inhibitor that targets Bruton’s tyrosine kinase (BTK). BTK plays a crucial role in B-cell receptor signaling and is a validated target for the treatment of B-cell malignancies. TAK-659 has shown promise in preclinical studies and is currently being evaluated in clinical trials for the treatment of various B-cell malignancies.

Mechanism of Action

Ethyl 2-amino-4-(2-(trifluoromethyl)phenyl)thiophene-3-carboxylate binds to the ATP-binding site of BTK, preventing its activation and subsequent downstream signaling. BTK is a key mediator of B-cell receptor signaling, and its inhibition leads to decreased proliferation and survival of B-cell malignancies.
Biochemical and Physiological Effects
In preclinical studies, Ethyl 2-amino-4-(2-(trifluoromethyl)phenyl)thiophene-3-carboxylate has been shown to induce apoptosis and inhibit proliferation of B-cell malignancies. It has also been shown to decrease the activation of downstream signaling pathways, including AKT, ERK, and NF-κB. In addition, Ethyl 2-amino-4-(2-(trifluoromethyl)phenyl)thiophene-3-carboxylate has demonstrated favorable pharmacokinetic properties, including good oral bioavailability and a long half-life.

Advantages and Limitations for Lab Experiments

Ethyl 2-amino-4-(2-(trifluoromethyl)phenyl)thiophene-3-carboxylate has several advantages as a research tool, including its potent inhibition of BTK and downstream signaling pathways, its favorable pharmacokinetic properties, and its ability to induce apoptosis and inhibit proliferation of B-cell malignancies. However, there are also limitations to its use in lab experiments, including its specificity for BTK and its potential off-target effects.

Future Directions

There are several potential future directions for research on Ethyl 2-amino-4-(2-(trifluoromethyl)phenyl)thiophene-3-carboxylate. One area of interest is the development of combination therapies with other agents, such as PI3K inhibitors or anti-CD20 antibodies. Another area of interest is the evaluation of Ethyl 2-amino-4-(2-(trifluoromethyl)phenyl)thiophene-3-carboxylate in other B-cell malignancies, such as Waldenström macroglobulinemia or marginal zone lymphoma. Finally, there is also interest in exploring the potential of Ethyl 2-amino-4-(2-(trifluoromethyl)phenyl)thiophene-3-carboxylate as a treatment for autoimmune diseases, such as rheumatoid arthritis or lupus, which are also mediated by B-cell receptor signaling.

Scientific Research Applications

Ethyl 2-amino-4-(2-(trifluoromethyl)phenyl)thiophene-3-carboxylate has been extensively studied in preclinical models of B-cell malignancies, including chronic lymphocytic leukemia (CLL), mantle cell lymphoma (MCL), and diffuse large B-cell lymphoma (DLBCL). In these studies, Ethyl 2-amino-4-(2-(trifluoromethyl)phenyl)thiophene-3-carboxylate has demonstrated potent inhibition of BTK and downstream signaling pathways, leading to decreased proliferation and increased apoptosis of B-cell malignancies.